Cas no 26120-88-7 (2,4-dichlorobenzenesulfonyl fluoride)

2,4-dichlorobenzenesulfonyl fluoride structure
26120-88-7 structure
Product Name:2,4-dichlorobenzenesulfonyl fluoride
CAS No:26120-88-7
MF:C6H3Cl2FO2S
MW:229.056222200394
CID:2838247
PubChem ID:329772561
Update Time:2025-04-21

2,4-dichlorobenzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 2,4-dichlorobenzenesulfonyl fluoride
    • 2,4-Dichlor-benzolsulfofluorid-(1);2,4-Dichlor-benzolsulfofluorid;Benzenesulfonyl fluoride,2,4-dichloro;
    • Benzenesulfonyl fluoride, 2,4-dichloro-
    • Inchi: 1S/C6H3Cl2FO2S/c7-4-1-2-6(5(8)3-4)12(9,10)11/h1-3H
    • InChI Key: CMKPMVNTHXKTRR-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1S(=O)(=O)F)Cl

Computed Properties

  • Exact Mass: 227.92100
  • Monoisotopic Mass: 227.9214841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.590±0.06 g/cm3(Predicted)
  • Melting Point: 57-57.5 °C
  • Boiling Point: 273.8±30.0 °C(Predicted)
  • PSA: 42.52000
  • LogP: 3.73240

2,4-dichlorobenzenesulfonyl fluoride Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 3261 8 / PGII
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: 26-36/37/39-45
  • Hazardous Material Identification: C

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